Cas no 133200-67-6 (2,5-Furandiol, tetrahydro-)
2,5-Furandiol, tetrahydro- structure
Product Name:2,5-Furandiol, tetrahydro-
CAS No:133200-67-6
MF:C4H8O3
MW:104.104521751404
CID:1236736
PubChem ID:4167060
Update Time:2025-04-20
2,5-Furandiol, tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Furandiol, tetrahydro-
- oxolane-2,5-diol
- 2,5-tetrahydrofurandiol
- 2,5-dihydroxy-2,4-dihydrofuran
- SCHEMBL692856
- AKOS024432717
- Tetrahydrofuran-2,5-diol
- DTXSID50400177
- 133200-67-6
-
- Inchi: 1S/C4H8O3/c5-3-1-2-4(6)7-3/h3-6H,1-2H2
- InChI Key: XCWZSWBOSVVZGV-UHFFFAOYSA-N
- SMILES: O1C(CCC1O)O
Computed Properties
- Exact Mass: 104.047344113g/mol
- Monoisotopic Mass: 104.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 49.7Ų
2,5-Furandiol, tetrahydro- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
133200-67-6 (2,5-Furandiol, tetrahydro-) Related Products
- 3320-90-9(Furan,2,5-diethoxytetrahydro-)
- 13436-45-8(2-Methoxytetrahydrofuran)
- 13436-46-9(Furan,2-ethoxytetrahydro-)
- 5371-52-8(2-Hydroxytetrahydrofuran)
- 76702-30-2(1,4-Bis(2-tetrahydrofuryloxy)butane)
- 696-59-3(2,5-dimethoxyoxolane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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